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Compound of Interest

Compound Name: 1-bromo-3-methylbutan-2-ol

Cat. No.: B044407 Get Quote

This technical guide provides a comprehensive overview of 1-bromo-3-methylbutan-2-ol, a
valuable chemical intermediate for researchers, scientists, and professionals in drug

development. This document details its chemical identifiers, physical properties, a proposed

synthesis protocol, and characterization methods.

Chemical Identifiers and Properties
1-bromo-3-methylbutan-2-ol is a secondary bromoalcohol. Its unique structure makes it a

useful building block in organic synthesis.

Identifier Value Reference

CAS Number 1438-12-6 [1]

IUPAC Name 1-bromo-3-methylbutan-2-ol [1]

Molecular Formula C5H11BrO [1]

Molecular Weight 167.04 g/mol [1]

InChI

InChI=1S/C5H11BrO/c1-

4(2)5(7)3-6/h4-5,7H,3H2,1-

2H3

[1]

SMILES CC(C)C(CBr)O [1]

Synonyms 1-Bromo-3-methyl-2-butanol [1]
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Physical Properties (Predicted and Experimental)

Property Value Notes

XLogP3 1.7 Computed by XLogP3 3.0

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 2

Safety Information

Based on GHS classifications, 1-bromo-3-methylbutan-2-ol is a combustible liquid that

causes skin and serious eye irritation, and may cause respiratory irritation.[1] Appropriate

personal protective equipment should be worn when handling this compound.

Synthesis Protocol
A proposed method for the synthesis of 1-bromo-3-methylbutan-2-ol is the reaction of 3-

methylbutan-2-ol with phosphorus tribromide (PBr3). This reaction typically proceeds via an

SN2 mechanism, which results in the inversion of stereochemistry at the chiral center and,

importantly, avoids the carbocation rearrangements that can occur with other brominating

agents like hydrobromic acid.[2][3][4][5]

Reaction:

3-methylbutan-2-ol + PBr3 → 1-bromo-3-methylbutan-2-ol

Materials:

3-methylbutan-2-ol

Phosphorus tribromide (PBr3)

Anhydrous diethyl ether
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Dropping funnel

Reflux condenser

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux

condenser, dissolve 3-methylbutan-2-ol in anhydrous diethyl ether under an inert

atmosphere (e.g., nitrogen or argon).

Cool the flask in an ice bath.

Slowly add a solution of phosphorus tribromide in anhydrous diethyl ether to the cooled

solution of the alcohol with constant stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then gently reflux for a specified time to ensure the reaction goes to completion.

After reflux, cool the reaction mixture back to 0°C in an ice bath.

Slowly and carefully quench the reaction by adding saturated sodium bicarbonate solution to

neutralize any unreacted PBr3 and acidic byproducts.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude 1-bromo-3-methylbutan-2-ol.

The crude product can be further purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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